1-(5-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(5-chloro-2-methylphenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C18H15ClN6O2/c1-10-3-6-12(19)9-14(10)25-16(20)15(22-24-25)18-21-17(23-27-18)11-4-7-13(26-2)8-5-11/h3-9H,20H2,1-2H3
• InChI Key: CFABNBURLNHDDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)OC)N
• Molecular Formula: C18H15ClN6O2
• Molecular Weight: 382.8 g/mol
• CAS No.: 892747-26-1

Description

This compound is a hybrid heterocyclic molecule featuring a 1,2,3-triazole core substituted at position 1 with a 5-chloro-2-methylphenyl group and at position 4 with a 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl moiety. Its synthesis likely involves cyclization reactions between sulfonyl chlorides and heterocyclic amines, as inferred from analogous methods in oxazole and triazole chemistry . Structural characterization would employ techniques such as NMR, IR, and single-crystal X-ray diffraction (using SHELX software for refinement) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Varying Aromatic Substituents

Compound A : 4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS 892777-63-8)

• Key Differences : Replaces the 5-chloro-2-methylphenyl group with a 2,5-dimethoxyphenyl group and substitutes 4-methoxyphenyl with 4-chlorophenyl on the oxadiazole.
• Impact : Increased methoxy content enhances solubility but reduces metabolic stability compared to the target compound’s chloro-methyl group. The chlorophenyl-oxadiazole may alter π-π stacking interactions in biological targets .

Compound B : 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)-1H-1,2,3-triazol-5-amine

• Key Differences : Features a nitro group (strong electron-withdrawing) instead of chloro-methyl and oxadiazole moieties.

Heterocyclic Core Modifications

Compound C : 4-Methyl-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine (CAS 34396-93-5)

• Key Differences : Replaces the triazole core with a thiazole ring and substitutes the triazol-5-amine with a thiazol-2-amine.
• Impact : Thiazole’s sulfur atom enhances π-electron delocalization and may improve binding to metal ions in enzyme active sites, though it reduces hydrogen-bonding capacity compared to the triazole-amine .

Compound D : 5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine (CAS 1493299-70-9)

• Key Differences : Substitutes the oxadiazole-triazole system with a benzyl-thiazole scaffold.
• Impact : Fluorine’s electronegativity increases metabolic stability but may sterically hinder interactions with flat binding pockets suited for the target compound’s planar oxadiazole-triazole system .

Halogen-Substituted Analogues

Compound E : 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole

• Key Differences : Incorporates a dihydropyrazole-thiazole framework with dual fluorophenyl groups.

Research Findings and Implications

• Structural Flexibility : The target compound’s 1,2,3-triazole-5-amine and oxadiazole groups allow for diverse intermolecular interactions, making it a candidate for kinase inhibition or antimicrobial applications.
• Halogen Effects : Chloro substituents enhance binding to hydrophobic pockets, as seen in Compound E’s activity, but may increase toxicity risks .
• Synthetic Feasibility : Analogous routes using Buchwald–Hartwig coupling (for triazole formation) and oxadiazole cyclization are scalable, though regioselectivity challenges persist .